Cas no 1593378-97-2 ((but-2-yn-1-yl)(4-chloro-3-methylphenyl)methylamine)

• Product Name: (but-2-yn-1-yl)(4-chloro-3-methylphenyl)methylamine
• CAS No: 1593378-97-2
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• CID: 6156892
• PubChem ID: 103991438
• Update Time: 2025-10-31

(but-2-yn-1-yl)(4-chloro-3-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (but-2-yn-1-yl)(4-chloro-3-methylphenyl)methylamine
• EN300-1283408
• (But-2-yn-1-yl)[(4-chloro-3-methylphenyl)methyl]amine
• 1593378-97-2

• Inchi： 1S/C12H14ClN/c1-3-4-7-14-9-11-5-6-12(13)10(2)8-11/h5-6,8,14H,7,9H2,1-2H3
• InChI Key： UNFPKFQAGXTGEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCC#CC

Computed Properties

• Exact Mass: 207.0814771g/mol
• Monoisotopic Mass: 207.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on (but-2-yn-1-yl)(4-chloro-3-methylphenyl)methylamine

Introduction to (but-2-yn-1-yl)(4-chloro-3-methylphenyl)methylamine and Its Applications in Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (but-2-yn-1-yl)(4-chloro-3-methylphenyl)methylamine, with a CAS number of 1593378-97-2, has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its but-2-yn-1-yl and (4-chloro-3-methylphenyl)methylamine substituents, exhibits intriguing chemical behavior that makes it a valuable candidate for further research and development.

The but-2-yn-1-yl moiety, an alkyne group, contributes to the compound's reactivity and versatility in synthetic chemistry. Alkynes are well-known for their ability to participate in various reactions such as Sonogashira coupling, which is a powerful tool for constructing carbon-carbon bonds. This property is particularly useful in the synthesis of complex molecules, including those relevant to medicinal chemistry.

On the other hand, the (4-chloro-3-methylphenyl)methylamine part of the molecule introduces a halogenated aromatic ring system. This type of structure is frequently encountered in pharmaceuticals due to its ability to interact with biological targets through hydrophobic and electrostatic interactions. The presence of a chlorine atom at the para position enhances the lipophilicity of the compound, making it more likely to cross cell membranes and reach intracellular targets.

Recent studies have highlighted the importance of halogenated aromatic amines in drug discovery. These compounds often exhibit potent biological activity due to their ability to modulate enzyme activity and receptor binding. For instance, derivatives of chloro-substituted aromatic amines have been shown to inhibit various kinases and other enzymes involved in cancer pathways. The compound (but-2-yn-1-yl)(4-chloro-3-methylphenyl)methylamine could potentially be explored for its inhibitory effects on such targets.

The structural features of this compound also make it a promising candidate for further derivatization. By modifying the alkyne or the chloro-substituted aromatic ring, researchers can generate a library of analogs with tailored properties. Such libraries are essential for high-throughput screening experiments aimed at identifying lead compounds for drug development.

In addition to its potential as an inhibitor, (but-2-yn-1-yl)(4-chloro-3-methylphenyl)methylamine could serve as a building block for more complex molecules. The alkyne group can be used to link other fragments via cross-coupling reactions, while the amine moiety can form hydrogen bonds with biological targets. This dual functionality makes it an attractive scaffold for designing novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The Sonogashira coupling reaction between butynyllithium and 4-chloro-3-methylbenzonitrile is a key step in constructing the core structure. This reaction is highly sensitive to conditions such as temperature and solvent choice, underscoring the importance of meticulous experimental design.

Once synthesized, (but-2-yn-1-yl)(4-chloro-3-methylphenyl)methylamine can be subjected to various functional group transformations. For example, the amine group can be acylated or alkylated to introduce additional pharmacophores. These modifications can enhance the compound's solubility, bioavailability, or target specificity.

The growing interest in computational chemistry has also opened new avenues for studying this compound. Molecular modeling techniques can predict how (but-2-yn-1-yl)(4-chloro-3-methylphenyl)methylamine interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying promising modifications before they are synthesized.

In conclusion, (but-2-ylnl)(4-chloro-o-methyphenyI)methvlamlna (CAS no: 1593378-l97-l) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features make it suitable for diverse applications, from serving as a lead compound to being a versatile building block for more complex molecules. As research continues to uncover new ways to exploit its properties, this compound is likely to play an increasingly important role in drug discovery and development.